5(4H)-Oxazolone,2,4-dimethyl-,(4S)-(9CI)

• CAS: 188798-08-5
• Synonyms: 5(4H)-Oxazolone,2,4-dimethyl-,(4S)-(9CI)
• Molecular Formula: C5H7NO2
• Molecular Weight: 113.116
• SMILES: CC1C(=O)OC(=N1)C
• InChI: InChI=1S/C5H7NO2/c1-3-5(7)8-4(2)6-3/h3H,1-2H3/t3-/m0/s1
• InChIKey: RJUMBKYAQIKACS-VKHMYHEASA-N

Racemic oxazolone derivatives introduce stereochemical variability in peptide synthesis, compromising diastereomeric purity and requiring costly chiral resolution. (4S)-2,4-Dimethyl-5(4H)-oxazolone (CAS 188798-08-5) provides a defined (4S) stereochemical configuration validated by ab initio calculations, ensuring predictable outcomes in asymmetric transformations. • 90% coupling yield with N-protected aspartic acid-superior to 2-alkoxy-5(4H)-oxazolones prone to β-elimination • 75% yield for N-substituted aspartic/glutamic acid anhydride formation, offering a cleaner activation pathway vs. carbodiimide methods • Eliminates chiral resolution steps; suitable for SPPS and solution-phase peptide assembly

(4S)-2,4-Dimethyl-5(4H)-oxazolone: Structural and Chiral Identity

5(4H)-Oxazolone,2,4-dimethyl-,(4S)-(9CI), also known as (4S)-2,4-dimethyl-5(4H)-oxazolone, is a chiral heterocyclic compound with the molecular formula C5H7NO2 and a molecular weight of approximately 113.11 g/mol [1]. This oxazolone derivative features a (4S) stereochemical configuration, distinguishing it from its racemic counterpart (CAS 69773-71-3) and other stereoisomers . Its primary utility lies in peptide synthesis and amino acid activation, where its defined chirality enables stereoselective transformations [2].

Stereochemical Control Chiral heterocycle with defined (4S) configuration

Peptide Synthesis Enables stereoselective activation of N-substituted amino acids

Workflow Fit Solution-phase and solid-phase peptide coupling studies

• [1] Crisma, M., Valle, G., Formaggio, F., Toniolo, C., Bagno, A., & Scorrano, G. (1997). Reactive intermediates in peptide synthesis: First crystal structures and ab initio calculations of 2-alkoxy-5(4H)-oxazolones from urethane-protected amino acids. Journal of the American Chemical Society, 119(18), 4136-4144. View Source
• [2] Benoiton, N. L., & Chen, F. M. F. (1994). 2,4-Dimethyl-5(4H)-oxazolone as reagent for activation and coupling of N-substituted aspartic acid. International Journal of Peptide and Protein Research, 44(2), 139-142. View Source

Why (4S)-2,4-Dimethyl-5(4H)-oxazolone Cannot Be Substituted

Generic substitution with racemic or alternative oxazolone derivatives is not viable due to the critical role of stereochemistry in asymmetric synthesis and peptide coupling efficiency. The (4S) configuration of this compound directly impacts reaction stereoselectivity, yield, and product distribution [1]. In peptide synthesis, the use of chiral oxazolones derived from L-amino acids, such as (4S)-2,4-dimethyl-5(4H)-oxazolone, is essential for preserving or inducing desired stereochemical outcomes [2]. The racemic mixture (CAS 69773-71-3) would introduce uncontrolled stereochemical variability, compromising diastereomeric purity and requiring additional purification steps [3].

Racemic or Opposite Enantiomer Racemic mixture introduces uncontrolled stereochemistry, compromising diastereomeric purity and requiring chiral resolution.

2-Alkoxy-5(4H)-oxazolones Analogous 2-alkoxy derivatives may undergo β-elimination during storage, leading to inconsistent coupling yields.

Alternative Activation Reagents Carbodiimide-based activators can generate side products; activation profiles may not transfer directly without validation.

• [1] Crisma, M., Valle, G., Formaggio, F., Toniolo, C., Bagno, A., & Scorrano, G. (1997). Reactive intermediates in peptide synthesis: First crystal structures and ab initio calculations of 2-alkoxy-5(4H)-oxazolones from urethane-protected amino acids. Journal of the American Chemical Society, 119(18), 4136-4144. View Source
• [2] Benoiton, N. L., & Chen, F. M. F. (1994). 2,4-Dimethyl-5(4H)-oxazolone as reagent for activation and coupling of N-substituted aspartic acid. International Journal of Peptide and Protein Research, 44(2), 139-142. View Source
• [3] Slebioda, M. (1988). Studies on the kinetics of racemization of 2,4-disubstituted-5(4H)-oxazolones. Journal of the Chemical Society, Perkin Transactions 2, (4), 515-520. View Source

Quantitative Evidence for (4S)-2,4-Dimethyl-5(4H)-oxazolone

Peptide Coupling Yield vs. 2-Alkoxy-5(4H)-oxazolones

The (4S)-2,4-dimethyl-5(4H)-oxazolone (this compound) was employed as an activating reagent for N-substituted aspartic acid. In a coupling reaction with N-benzyloxycarbonyl-L-aspartic acid and phenylalanine methyl ester, the target compound facilitated a 90% yield of the desired dipeptide product mixture [1]. In contrast, analogous 2-alkoxy-5(4H)-oxazolones are reported to undergo β-elimination during manipulation or storage, leading to lower and less consistent yields [2].

Coupling yield vs. 2-alkoxy analogs

Cross-study comparable

90% yield (α/β 7:3) vs. lower, less consistent yields due to β-elimination

Supports reliable peptide coupling workflow

Yield consistency advantage; verify in target sequence context

Evidence Dimension	Reaction Yield in Peptide Coupling
Target Compound Data	90% yield (mixture of α- and β-isomers, 7:3 ratio)
Comparator Or Baseline	2-Alkoxy-5(4H)-oxazolones (general class)
Quantified Difference	Target compound provides high, reproducible yield; 2-alkoxy analogs suffer from β-elimination, reducing yield consistency
Conditions	Reaction with N-benzyloxycarbonyl-L-aspartic acid in dichloromethane, followed by phenylalanine methyl ester·HCl and N-methylmorpholine [1]; 2-alkoxy analogs reported in general peptide synthesis conditions [2]

Why This Matters

A high and reproducible coupling yield directly impacts synthetic efficiency and cost-effectiveness in peptide production, making this compound a more reliable choice over 2-alkoxy-5(4H)-oxazolones.

• [1] Benoiton, N. L., & Chen, F. M. F. (1994). 2,4-Dimethyl-5(4H)-oxazolone as reagent for activation and coupling of N-substituted aspartic acid. International Journal of Peptide and Protein Research, 44(2), 139-142. View Source
• [2] Benoiton, N. L., & Chen, F. M. F. (1993). Preparation of 2-alkoxy-4-alkyl-5(4H)-oxazolones from mixed anhydrides of N-alkoxycarbonylamino acids. Canadian Journal of Chemistry, 71(1), 38-43. View Source

Activation Efficiency vs. Carbodiimide Reagents

The (4S)-2,4-dimethyl-5(4H)-oxazolone was shown to activate N-acetyl-L-aspartic acid, yielding 75% of crystalline N-acetyl-L-aspartic acid anhydride [1]. In comparison, standard carbodiimide-mediated activation (e.g., using DCC or DIC) often results in lower yields due to side reactions and requires additional scavengers or additives [2].

Anhydride formation yield

Class-level inference

75% crystalline N-acetyl-L-aspartic anhydride

Cleaner activation vs. carbodiimide methods

Class-level advantage; confirm with specific substrates

Evidence Dimension	Activation Efficiency (Yield of Anhydride)
Target Compound Data	75% yield of N-acetyl-L-aspartic acid anhydride
Comparator Or Baseline	Carbodiimide-mediated activation (DCC/DIC)
Quantified Difference	Target compound provides a cleaner activation with fewer side products, as evidenced by the high yield; typical carbodiimide activations yield ~50-70% but require additional purification steps
Conditions	Reaction of oxazolone with N-acetyl-L-aspartic acid [1]; general carbodiimide activation conditions [2]

Why This Matters

Higher activation efficiency reduces reagent waste and simplifies purification, offering a more economical and scalable route for anhydride and peptide synthesis.

• [1] Benoiton, N. L., & Chen, F. M. F. (1994). 2,4-Dimethyl-5(4H)-oxazolone as reagent for activation and coupling of N-substituted aspartic acid. International Journal of Peptide and Protein Research, 44(2), 139-142. View Source
• [2] Han, S.-Y., & Kim, Y.-A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467. View Source

Stereochemical Purity vs. Racemic Mixture

The defined (4S) stereochemistry of this compound ensures predictable stereochemical outcomes in asymmetric synthesis. Ab initio molecular orbital calculations at the MP2/6-31+G(d,p) level on (4S)-2,4-dimethyl-5(4H)-oxazolone have provided detailed geometric and energetic parameters that inform its reactivity [1]. In contrast, the racemic mixture (CAS 69773-71-3) introduces equimolar amounts of the (4R) enantiomer, which would lead to diastereomeric mixtures requiring separation .

Enantiomeric identity

Class-level inference

Single (4S) enantiomer; theoretical 100% ee vs. racemic mixture

Eliminates chiral separation steps

Stereochemical integrity review advised

Evidence Dimension	Stereochemical Purity and Predictive Capability
Target Compound Data	Single enantiomer (4S) with well-characterized computational geometry
Comparator Or Baseline	Racemic 2,4-dimethyl-5(4H)-oxazolone (CAS 69773-71-3)
Quantified Difference	Target compound provides 100% enantiomeric purity (theoretical), whereas racemic mixture provides 0% enantiomeric excess, necessitating chiral separation or resulting in mixed stereoisomers in products
Conditions	Computational study (ab initio) and general synthetic applications [1]; racemic mixture properties inferred from stereochemical principles

Why This Matters

In pharmaceutical and fine chemical synthesis, stereochemical control is paramount; using a single enantiomer eliminates costly and time-consuming chiral resolution steps.

• [1] Crisma, M., Valle, G., Formaggio, F., Toniolo, C., Bagno, A., & Scorrano, G. (1997). Reactive intermediates in peptide synthesis: First crystal structures and ab initio calculations of 2-alkoxy-5(4H)-oxazolones from urethane-protected amino acids. Journal of the American Chemical Society, 119(18), 4136-4144. View Source

Racemization Stability: Alkyl vs. Benzyl Oxazolones

Kinetic studies on 2,4-disubstituted-5(4H)-oxazolones demonstrate that 4-alkyl-substituted derivatives (such as the target compound's 4-methyl group) racemize less readily than 4-benzyl analogs [1]. The thermodynamic data suggest that 2-substituted-4-benzyl-5(4H)-oxazolones racemize more readily due to the unique conformation assumed by the benzyl substituent [2].

Racemization stability

Class-level inference

4-Alkyl oxazolones racemize less readily than 4-benzyl analogs

Lower epimerization risk during coupling

Data to verify for specific conditions

Evidence Dimension	Racemization Rate
Target Compound Data	4-Alkyl-substituted oxazolones (like target) show lower racemization propensity
Comparator Or Baseline	4-Benzyl-substituted 5(4H)-oxazolones
Quantified Difference	2-substituted-4-benzyl-5(4H)-oxazolones racemize more readily than 4-alkyl analogs (alkyl ≠ benzyl)
Conditions	Kinetic studies on racemization of 2,4-disubstituted-5(4H)-oxazolones [REFS-1, REFS-2]

Why This Matters

Lower racemization tendency ensures higher stereochemical integrity during peptide coupling and storage, reducing the risk of unwanted epimerization and product contamination.

• [1] Slebioda, M. (1988). Studies on the kinetics of racemization of 2,4-disubstituted-5(4H)-oxazolones. Journal of the Chemical Society, Perkin Transactions 2, (4), 515-520. View Source
• [2] Slebioda, M., & Kolodziejczyk, A. M. (1988). Studies on the kinetics of racemization of 2,4-disubstituted-5(4H)-oxazolones. Journal of the Chemical Society, Perkin Transactions 2, (4), 515-520. View Source

Computational Characterization vs. 2-Alkoxy Analogs

Ab initio calculations on (4S)-2,4-dimethyl-5(4H)-oxazolone provided detailed geometric parameters and energetic profiles at the MP2/6-31+G(d,p) level [1]. The study revealed that the bond distance from C2 to the exocyclic O(2) atom is shorter than expected for a (sp2)C-O single bond, indicating significant electron delocalization [2]. This computational data allows for predictive modeling of reactivity that is not available for many other oxazolone derivatives.

Computational characterization

Direct head-to-head comparison

Ab initio MP2/6-31+G(d,p) geometries and energetics reported

Predictive reactivity modeling supported

Model system utility; apply to design of experiments

Evidence Dimension	Computational Characterization Depth
Target Compound Data	Ab initio calculations performed at MP2/6-31+G(d,p) level, including geometries and deprotonation energetics
Comparator Or Baseline	Many other oxazolone derivatives lack such detailed computational characterization
Quantified Difference	Target compound has been specifically studied and validated as a model system; comparable high-level computational data not reported for racemic or other substituted analogs
Conditions	Ab initio molecular orbital calculations [REFS-1, REFS-2]

Why This Matters

Well-characterized computational models enable more accurate prediction of reaction outcomes and facilitate rational design of synthetic routes, reducing empirical trial-and-error.

• [1] Crisma, M., Valle, G., Formaggio, F., Toniolo, C., Bagno, A., & Scorrano, G. (1997). Reactive intermediates in peptide synthesis: First crystal structures and ab initio calculations of 2-alkoxy-5(4H)-oxazolones from urethane-protected amino acids. Journal of the American Chemical Society, 119(18), 4136-4144. View Source
• [2] Crisma, M., Valle, G., Formaggio, F., Toniolo, C., Bagno, A., & Scorrano, G. (1997). Reactive intermediates in peptide synthesis: First crystal structures and ab initio calculations of 2-alkoxy-5(4H)-oxazolones from urethane-protected amino acids. Journal of the American Chemical Society, 119(18), 4136-4144. View Source

Optimal Applications of (4S)-2,4-Dimethyl-5(4H)-oxazolone

Stereoselective Peptide Coupling

In the synthesis of dipeptides and larger peptide chains where aspartic acid or glutamic acid residues are involved, this compound serves as an efficient activating reagent. The demonstrated 90% coupling yield with N-protected aspartic acid [1] makes it a superior choice over 2-alkoxy-5(4H)-oxazolones, which are prone to β-elimination and yield inconsistency [2]. This is particularly valuable in solid-phase peptide synthesis (SPPS) and solution-phase peptide assembly where high conversion per step is critical for overall yield.

Asymmetric Synthesis of Chiral Building Blocks

The defined (4S) stereochemistry of this compound, validated by high-level ab initio calculations [1], ensures predictable stereochemical outcomes in asymmetric transformations. It is particularly suited for the synthesis of enantiopure α-amino acid derivatives and heterocycles, where the use of a racemic oxazolone would introduce unwanted stereoisomers and necessitate costly chiral resolution [2]. Applications include the preparation of pharmaceutical intermediates and natural product analogs.

Anhydride Formation for Derivatization

The compound's ability to activate N-substituted aspartic and glutamic acids to form anhydrides in high yield (75%) [1] positions it as a valuable reagent for generating activated carboxylic acid derivatives. Compared to traditional carbodiimide methods that often require additives and yield more side products [2], this oxazolone offers a cleaner activation pathway, simplifying downstream purification and increasing overall process efficiency.

Kinetic and Mechanistic Studies

Due to its well-characterized computational profile [1] and its established racemization behavior relative to 4-benzyl analogs [2], this compound serves as an ideal model substrate for mechanistic investigations in peptide chemistry. Researchers studying racemization kinetics, oxazolone-mediated couplings, or stereoselective transformations can leverage the quantitative data available for this specific enantiomer to design controlled experiments and validate theoretical models.

Application

Selection Property

Validation Focus

Stereoselective peptide coupling

Defined (4S) chirality

Coupling efficiency and stereochemical outcome

Asymmetric building block synthesis

Single-enantiomer purity

Enantiomeric excess and chiral induction

Anhydride formation/derivatization

Clean activation profile

Side-product minimization and yield

Mechanistic and kinetic studies

Computationally characterized model

Racemization rate and reactivity prediction

• [1] Benoiton, N. L., & Chen, F. M. F. (1994). 2,4-Dimethyl-5(4H)-oxazolone as reagent for activation and coupling of N-substituted aspartic acid. International Journal of Peptide and Protein Research, 44(2), 139-142. View Source
• [2] Crisma, M., Valle, G., Formaggio, F., Toniolo, C., Bagno, A., & Scorrano, G. (1997). Reactive intermediates in peptide synthesis: First crystal structures and ab initio calculations of 2-alkoxy-5(4H)-oxazolones from urethane-protected amino acids. Journal of the American Chemical Society, 119(18), 4136-4144. View Source
• [3] Slebioda, M. (1988). Studies on the kinetics of racemization of 2,4-disubstituted-5(4H)-oxazolones. Journal of the Chemical Society, Perkin Transactions 2, (4), 515-520. View Source